Cas no 62528-31-8 (1H-1,2,4-Triazole, 4,5-dihydro-3-methyl-1,4-diphenyl-)

• Product Name: 1H-1,2,4-Triazole, 4,5-dihydro-3-methyl-1,4-diphenyl-
• CAS No: 62528-31-8
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 441487
• PubChem ID: 12319773
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 4,5-dihydro-3-methyl-1,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 4,5-dihydro-3-methyl-1,4-diphenyl-
• 5-methyl-2,4-diphenyl-3H-1,2,4-triazole
• 5-methyl-1,3-diphenyl-1,3,4-triazole
• DTXSID30488276
• 3-Methyl-1,4-diphenyl-4,5-dihydro-1H-1,2,4-triazole
• 62528-31-8

• Inchi： 1S/C15H15N3/c1-13-16-18(15-10-6-3-7-11-15)12-17(13)14-8-4-2-5-9-14/h2-11H,12H2,1H3
• InChI Key： FDLZOVCUNLWBIK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=NN(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 237.12675
• Monoisotopic Mass: 237.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.8Ų

Experimental Properties

• PSA: 18.84